3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide

• IUPAC Name: 1-[(4-methoxyphenyl)methoxy]-4-oxido-3-(4-phenylphenyl)quinoxalin-4-ium-2-one
• InChI: InChI=1S/C28H22N2O4/c1-33-24-17-11-20(12-18-24)19-34-30-26-10-6-5-9-25(26)29(32)27(28(30)31)23-15-13-22(14-16-23)21-7-3-2-4-8-21/h2-18H,19H2,1H3
• InChI Key: PGLLVAISMTUQSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CON2C3=CC=CC=C3[N+](=C(C2=O)C4=CC=C(C=C4)C5=CC=CC=C5)[O-]
• Molecular Formula: C28H22N2O4
• Molecular Weight: 450.5 g/mol

Description

3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide, also known as PQQ-2, is a quinoxaline derivative that has gained attention in the scientific community for its potential therapeutic properties. It has been found to exhibit antioxidant, neuroprotective, and anti-inflammatory effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide is not fully understood, but it is thought to act through multiple pathways. It has been shown to activate the Nrf2-Keap1 pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses. 3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has also been found to modulate mitochondrial function and protect against mitochondrial damage, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been found to have a number of biochemical and physiological effects in various disease models. It has been shown to reduce oxidative stress and inflammation, protect against neuronal damage, and improve cognitive function. Additionally, 3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been found to improve mitochondrial function and increase energy metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide in lab experiments is its ability to exhibit multiple therapeutic effects, making it a versatile compound for studying various disease models. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to fully interpret its effects.

Future Directions

There are several potential future directions for research on 3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, 3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and colitis. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been extensively studied for its potential therapeutic properties in various disease models. It has been found to exhibit neuroprotective effects in models of Parkinson's disease, Alzheimer's disease, and stroke. Additionally, it has been shown to have anti-inflammatory effects in models of rheumatoid arthritis and colitis. 3-(4-biphenylyl)-1-[(4-methoxybenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has also been found to have antioxidant properties, which may make it useful in the prevention of oxidative stress-related diseases.